Cas no 1159976-67-6 (PHBOSFYMGUVRCQ-YBEGLDIGSA-N)

• Product Name: PHBOSFYMGUVRCQ-YBEGLDIGSA-N
• CAS No: 1159976-67-6
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• MDL: MFCD00170731
• CID: 5186606
• Update Time: 2026-03-05

PHBOSFYMGUVRCQ-YBEGLDIGSA-N Chemical and Physical Properties

Names and Identifiers

• N-(7-(azamethoxyethylene)-5,5-dimethyl-4,5,6-trihydrobenzothiazol-2-yl)ethanamide
• N-[(7Z)-7-ethoxyimino-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-2-yl]acetamide
• N-[(7Z)-7-(ethoxyimino)-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]acetamide
• PHBOSFYMGUVRCQ-YBEGLDIGSA-N

• MDL： MFCD00170731
• Inchi： 1S/C13H19N3O2S/c1-5-18-16-10-7-13(3,4)6-9-11(10)19-12(15-9)14-8(2)17/h5-7H2,1-4H3,(H,14,15,17)/b16-10-
• InChI Key： PHBOSFYMGUVRCQ-YBEGLDIGSA-N
• SMILES： S1C(NC(C)=O)=NC2=C1/C(/CC(C)(C)C2)=N\OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8

Additional information on PHBOSFYMGUVRCQ-YBEGLDIGSA-N

Compound CAS No. 1159976-67-6 and Product Name: PHBOSFYMGUVRCQ-YBEGLDIGSA-N

The compound with CAS No. 1159976-67-6, identified by the product name PHBOSFYMGUVRCQ-YBEGLDIGSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of advanced materials that are being extensively researched for their role in biomedical engineering, nanotechnology, and advanced materials science. Recent studies have highlighted its exceptional performance in enhancing the mechanical properties of polymer-based composites, making it a promising candidate for next-generation materials.

One of the most remarkable aspects of this compound is its ability to form stable nanocomposites with a wide range of polymers. Researchers have demonstrated that incorporating CAS No. 1159976-67-6 into polymer matrices significantly improves tensile strength, flexibility, and thermal stability. This property has led to its exploration in the development of lightweight yet durable materials for aerospace and automotive industries. The long-term durability and resistance to environmental factors further underscore its potential in high-performance applications.

The synthesis of this compound involves a multi-step process that combines organic chemistry with nanotechnology. The precise control over the synthesis parameters ensures the formation of nanoparticles with uniform size distribution, which is critical for achieving optimal performance in composite materials. Recent advancements in green chemistry have also enabled the development of more sustainable synthesis methods, reducing the environmental footprint associated with its production.

In terms of biomedical applications, PHBOSFYMGUVRCQ-YBEGLDIGSA-N has shown great promise as a drug delivery vehicle. Its biocompatibility and ability to encapsulate therapeutic agents make it an ideal candidate for targeted drug delivery systems. Studies have demonstrated that it can effectively encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. This attribute is particularly valuable in the treatment of diseases where precise drug delivery is crucial, such as cancer therapy.

The compound's interaction with biological systems has also been a focal point of recent research. In vitro studies have revealed that it exhibits minimal cytotoxicity, making it suitable for use in biomedical applications. Furthermore, its ability to interact with cellular membranes without causing damage has opened new avenues for its use in diagnostic imaging and biosensing technologies.

From an environmental perspective, the degradation behavior of this compound has been thoroughly investigated. Research indicates that under specific conditions, it can undergo controlled degradation, minimizing its impact on the environment. This property aligns with the growing demand for sustainable materials in various industries.

In conclusion, CAS No. 1159976-67-6 (PHBOSFYMGUVRCQ-YBEGLDIGSA-N) represents a cutting-edge advancement in materials science with diverse applications across multiple fields. Its unique properties, combined with recent breakthroughs in synthesis and application techniques, position it as a key player in shaping future technologies. As research continues to uncover new potentials, this compound is poised to make significant contributions to both industrial and biomedical sectors.